Cas no 1555399-65-9 (3-(3-amino-4-bromo-1H-pyrazol-1-yl)propane-1,2-diol)

• Product Name: 3-(3-amino-4-bromo-1H-pyrazol-1-yl)propane-1,2-diol
• CAS No: 1555399-65-9
• MF: C₆H₁₀BrN₃O₂
• MW: 236.06650018692
• CID: 5809852
• PubChem ID: 82851048
• Update Time: 2025-07-20

3-(3-amino-4-bromo-1H-pyrazol-1-yl)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-4-bromo-1H-pyrazol-1-yl)propane-1,2-diol
• EN300-1107163
• AKOS021169910
• 1555399-65-9

• Inchi： 1S/C6H10BrN3O2/c7-5-2-10(9-6(5)8)1-4(12)3-11/h2,4,11-12H,1,3H2,(H2,8,9)
• InChI Key： XCHAMDPGBWRHRR-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC(CO)O

Computed Properties

• Exact Mass: 234.99564g/mol
• Monoisotopic Mass: 234.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 84.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-(3-amino-4-bromo-1H-pyrazol-1-yl)propane-1,2-diol

Introduction to 3-(3-amino-4-bromo-1H-pyrazol-1-yl)propane-1,2-diol (CAS No. 1555399-65-9)

3-(3-amino-4-bromo-1H-pyrazol-1-yl)propane-1,2-diol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1555399-65-9, belongs to the pyrazole class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of both amino and bromo substituents on the pyrazole ring, coupled with the propane-1,2-diol moiety, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of 3-(3-amino-4-bromo-1H-pyrazol-1-yl)propane-1,2-diol consists of a six-membered aromatic ring containing nitrogen atoms at positions 1 and 4, with an amino group at position 3 and a bromine atom at position 4. The propane-1,2-diol side chain extends from the pyrazole ring, providing additional functional sites for chemical modification and interaction with biological targets. This combination of functional groups suggests that the compound may exhibit a range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

In recent years, there has been a growing interest in pyrazole derivatives as pharmacophores due to their ability to modulate various biological pathways. The amino group at position 3 of the pyrazole ring can serve as a hydrogen bond acceptor or participate in coordination interactions with metal ions, while the bromo atom at position 4 can enhance binding affinity through halogen bonding. The propane-1,2-diol moiety introduces two hydroxyl groups that can engage in hydrogen bonding and polar interactions with biological targets. These features make 3-(3-amino-4-bromo-1H-pyrazol-1-yl)propane-1,2-diol a versatile scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. Pyrazole derivatives have been extensively studied for their ability to interact with enzymes and receptors involved in cancer progression. For instance, studies have shown that certain pyrazole-based compounds can inhibit kinases and other enzymes that are overexpressed in tumor cells. The amino group and bromo atom in 3-(3-amino-4-bromo-1H-pyrazol-1-yl)propane-1,2-diol may facilitate binding to these targets by forming specific interactions that modulate enzyme activity.

Additionally, the propane-1,2-diol side chain could enhance the solubility and bioavailability of the compound, making it more suitable for oral administration. This is particularly important in drug development, where poor solubility often limits the efficacy of therapeutic agents. By incorporating this moiety into the molecular structure, researchers can improve pharmacokinetic properties while maintaining biological activity.

Recent advances in computational chemistry have also highlighted the potential of 3-(3-amino-4-bromo-1H-pyrazol-1-yl)propane-1,2-diol as a lead compound for drug discovery. Molecular docking studies have shown that this molecule can bind to various protein targets with high affinity. For example, simulations suggest that it may interact with cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Inhibition of CDKs has been implicated in the development of anticancer therapies, making this compound a promising candidate for further investigation.

The biological activity of 3-(3-amino-4-bromo-1H-pyrazol-1-yloctane propane) has not yet been fully characterized in vivo; however, preliminary studies suggest that it may exhibit potent effects against certain types of cancer cells. In vitro assays have demonstrated its ability to induce apoptosis in tumor cells by disrupting critical signaling pathways. These findings are particularly encouraging given the increasing demand for targeted therapies that can selectively kill cancer cells while sparing healthy tissues.

The synthesis of 3-(3-amino-bromo-pyrazol-propanediol) presents an interesting challenge due to the need to introduce multiple functional groups onto the pyrazole ring while maintaining regioselectivity. Researchers have developed various synthetic strategies to achieve this goal, including multi-step organic transformations and catalytic methods. These approaches have enabled the production of high-quality samples for biological testing and have paved the way for further optimization.

The future prospects for CAS No 1555399 65 9 are promising as ongoing research continues to uncover new applications for this compound. One area of particular interest is its potential use as an intermediate in the synthesis of more complex drug molecules. By serving as a building block for larger scaffolds, it could contribute to the development of novel therapeutics with enhanced efficacy and reduced side effects.

In conclusion,3-(3-amino-propanediol)-pyrazol (CAS No: 1555399 65 9) represents an exciting opportunity in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of functional groups makes it a versatile scaffold for designing targeted therapies against various diseases. As research progresses,its applications are likely to expand beyond cancer treatment into other areas such as inflammation management and infectious diseases.